Cas no 1515930-93-4 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1515930-93-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6451915
• PubChem ID: 83690400
• Update Time: 2025-10-29

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1804180
• 1515930-93-4

• Inchi： 1S/C13H17NO2/c1-12(2)8-13(12,14)9-3-4-10-11(7-9)16-6-5-15-10/h3-4,7H,5-6,8,14H2,1-2H3
• InChI Key： SMHUGPDFMYFWEK-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-dimethylcyclopropan-1-amine

Chemical Compound CAS No. 1515930-93-4: 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,2-dimethylcyclopropan-1-amine

The chemical compound with CAS No. 1515930-93-4, known as 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-dimethylcyclopropan-1-amine, is a complex organic molecule with unique structural and functional properties. This compound belongs to the class of cyclopropane derivatives and contains a benzodioxin moiety, which contributes to its distinct chemical behavior. The benzodioxin ring system is a fused bicyclic structure consisting of a benzene ring and a dioxane ring, providing the molecule with aromatic stability and potential for various chemical reactions.

The cyclopropane ring in this compound is substituted with two methyl groups at the 2-position and an amino group at the 1-position. This substitution pattern imparts steric hindrance and influences the molecule's reactivity. The amino group can act as a nucleophile in various reactions, making this compound a potential candidate for applications in organic synthesis. Recent studies have explored the use of such cyclopropane derivatives in medicinal chemistry due to their unique pharmacokinetic properties.

The benzodioxin moiety in this compound is known for its ability to participate in hydrogen bonding and π–π interactions, which can enhance the molecule's solubility and bioavailability. This makes it particularly interesting for researchers in the pharmaceutical industry who are developing new drug candidates. Additionally, the presence of the dioxin ring can influence the molecule's electronic properties, making it suitable for applications in materials science.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing this compound. Traditional approaches often involved multi-step reactions with low yields, but modern techniques leveraging transition metal catalysts and microwave-assisted synthesis have significantly improved the process. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the benzodioxin ring efficiently.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for treating neurodegenerative diseases due to its ability to modulate specific neuronal pathways. In materials science, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Furthermore, recent studies have highlighted the importance of stereochemistry in this compound's biological activity. The configuration of the amino group and the substituents on the cyclopropane ring can significantly influence its interaction with biological targets. This has led to increased interest in exploring enantiomeric forms of this compound for therapeutic applications.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-dimethylcyclopropan-1-amine involves a series of carefully controlled reactions to ensure high purity and yield. The process typically begins with the preparation of the benzodioxin derivative through oxidative coupling or cyclization reactions. This intermediate is then subjected to cyclopropanation using appropriate reagents to form the final product.

In conclusion, CAS No. 1515930-93-4 represents a versatile chemical compound with significant potential across multiple fields. Its unique structure combines aromatic stability with reactive functional groups, making it an attractive target for both academic research and industrial applications. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.